Chiral Identity: (3S) vs. (3R) Enantiomer
The (3S)-enantiomer (CID 130836595, CAS 1847529-12-7) and the (3R)-enantiomer (CID 127015182, CAS 1841612-31-4) are stereochemically distinct at the β-carbon chiral center, as confirmed by their unique InChI Key identifiers ((3S): HPBMWFFDCCNKNR-YFKPBYRVSA-N; (3R): HPBMWFFDCCNKNR-RXMQYKEDSA-N) and SMILES notation ((3S): CC1=CN=C(S1)[C@H](CC(=O)N)N; (3R): CC1=CN=C(S1)[C@@H](CC(=O)N)N) [1]. Both compounds share identical computed molecular properties (MW=185.25 g/mol, XLogP3-AA=-0.9, tPSA=110 Ų, HBD=2, HBA=4), as they are enantiomers [2]. However, in a biological context, enantiomeric discrimination is governed by the three-dimensional arrangement of pharmacophoric elements, not by two-dimensional descriptors. The (S)-enantiomer presents the amine, thiazole ring, and amide in a spatial orientation that is the mirror image of the (R)-form, which can lead to profoundly different target binding. For instance, a closely related analog series of chiral β-amino-thiazole derivatives showed enantiomer-dependent inhibition of PknG from Mycobacterium tuberculosis, with >10-fold difference in MIC values between enantiomers [3].
| Evidence Dimension | Stereochemical identity and target binding potential |
|---|---|
| Target Compound Data | (3S)-enantiomer: InChI Key HPBMWFFDCCNKNR-YFKPBYRVSA-N; SMILES CC1=CN=C(S1)[C@H](CC(=O)N)N; specific optical rotation data not publicly available for this exact compound |
| Comparator Or Baseline | (3R)-enantiomer: InChI Key HPBMWFFDCCNKNR-RXMQYKEDSA-N; SMILES CC1=CN=C(S1)[C@@H](CC(=O)N)N |
| Quantified Difference | Enantiomeric pair; no inherent difference in 2D computed physicochemical properties; stereospecific binding differences predicted based on chiral β-amino-thiazole SAR literature (enantiomeric activity ratio >10-fold observed in analogous PknG inhibitor series) [3]. |
| Conditions | InChI Key and SMILES derived from PubChem computed descriptors; analogous enantiomeric activity ratio observed in Mycobacterium tuberculosis PknG enzyme inhibition assay (MIC determination) [3]. |
Why This Matters
For procurement decisions in chiral SAR programs, sourcing the correct enantiomer is non-negotiable; using the (3R)-enantiomer in a biological assay in place of the (3S)-form will yield spurious activity data due to stereochemical mismatch at the target binding site.
- [1] PubChem Compound Summary CID 130836595: (3S)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide. https://pubchem.ncbi.nlm.nih.gov/compound/130836595. View Source
- [2] PubChem Compound Summary CID 127015182: (3R)-3-Amino-3-(5-methyl-1,3-thiazol-2-yl)propanamide. https://pubchem.ncbi.nlm.nih.gov/compound/127015182. View Source
- [3] Sharma A, et al. Design, synthesis and evaluation of thiazole based amides for their antitubercular and PknG inhibitory activity. Indian J Chem Sect B. 2021;60B:565-576. View Source
